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Compound of Interest

Compound Name: 4-Cyano-2-methylbenzoic acid

Cat. No.: B1589861

An In-Depth Technical Guide to 4-Cyano-2-methylbenzoic Acid

Executive Summary

4-Cyano-2-methylbenzoic acid (CAS No. 1975-53-7) is a highly versatile aromatic carboxylic
acid derivative that serves as a critical building block in modern organic synthesis.[1] Its unique
trifunctional structure, featuring a carboxylic acid, a nitrile group, and a methyl group on a
benzene ring, makes it a valuable precursor for the synthesis of complex molecules. This guide
provides a comprehensive technical overview of its properties, synthesis, characterization, and
applications, with a particular focus on its utility for professionals in the fields of pharmaceutical
research and drug development.

Introduction: A Key Intermediate in Chemical
Synthesis

4-Cyano-2-methylbenzoic acid is a specialized organic compound distinguished by a benzoic
acid core substituted with a cyano (-C=N) group at the 4-position and a methyl (-CHs) group at
the 2-position.[1] This arrangement of functional groups imparts a unique reactivity profile,
making it an important intermediate in the synthesis of pharmaceuticals and agrochemicals.[1]
The carboxylic acid allows for amide bond formation and other classical transformations, while
the nitrile group can be hydrolyzed, reduced, or converted into other functional groups,
providing a key handle for molecular elaboration. Its role as a molecular scaffold is crucial in
building the core structures of various biologically active compounds.

Physicochemical and Safety Profile
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The compound typically appears as a white to off-white crystalline solid.[1] It exhibits low
solubility in water but is soluble in common organic solvents like ethanol and acetone.[1]
Understanding its properties is fundamental to its effective use in synthesis and ensuring safe
laboratory handling.

Table 1: Physicochemical Properties of 4-Cyano-2-

methylbenzoic acid

Property Value Source(s)

CAS Number 1975-53-7 [2]1[3][4]

Molecular Formula CoH7NO2 [21[31[5]

Molecular Weight 161.16 g/mol [2][5]

IUPAC Name 4-cyano-2-methylbenzoic acid [5]
White to off-white crystalline

Appearance ) [1]
solid

Purity Typically 295% [3]
CC1=C(C=CC(=C1)C#N)C(=0O

SMILES 0 [5]

NIDKGLRXRBFGEN-
InChiKey [5]
UHFFFAOYSA-N

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source(s)
Hazard H315 Causes skin irritation [3]

Causes serious eye
Hazard H319 S [3]

irritation

May cause respirato
Hazard H335 ) .y. P i [3]
irritation

Avoid breathing
Precautionary P261 dust/fume/gas/mistiva  [3]

pors/spray

IF IN EYES: Rinse

cautiously with water

for several minutes.
Precautionary P305+P351+P338 Remove contact [3]

lenses, if present and

easy to do. Continue

rinsing

Safe Handling and Storage: Handle in accordance with good industrial hygiene and safety
practices.[6][7] Use in a well-ventilated area and wear appropriate personal protective
equipment (PPE), including gloves and safety goggles.[8][9] Store in a tightly closed container
in a dry, cool, and well-ventilated place.[9][10] The compound is stable under normal conditions
but should be kept away from strong oxidizing agents, acids, and bases.[6][11]

Synthesis and Mechanistic Insight

The synthesis of 4-Cyano-2-methylbenzoic acid often involves the transformation of a
precursor molecule where the cyano or carboxylic acid group is introduced in a later step. A
common conceptual pathway involves the conversion of a carboxylic acid to an amide, followed
by dehydration to form the nitrile.

Below is a diagram illustrating a generalized synthetic workflow for producing a cyano-benzoic
acid derivative from a benzoic acid precursor, a common strategy in organic chemistry.
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Conceptual Synthesis Workflow
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(e.g., 2-Methyl-4-aminobenzoic acid)

1. Acylation
2. Ammonolysis

Amide Formation

Intermediate Amide

Dehydrating Agent
(e.g., SOCIz, POCI5)

Dehydration

Final Product
(4-Cyano-2-methylbenzoic acid)

Purification
(Crystallization/Chromatography)

l

Characterization
(NMR, MS, IR)

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 4-Cyano-2-methylbenzoic acid.

Applications in Drug Discovery and Development
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The structural motifs present in 4-Cyano-2-methylbenzoic acid make it a valuable starting
material for synthesizing a range of pharmaceutical agents. Its derivatives are explored for
various therapeutic applications.

e As a Precursor: It serves as a key intermediate for compounds used in medicinal chemistry.
For example, similar aminobenzoic acid analogs are foundational for creating folate, a
vitamin essential for DNA synthesis and replication.[12]

« Inhibitor Synthesis: Cyanobenzoic acid derivatives have been shown to act as inhibitors for
enzymes like mushroom tyrosinase, indicating potential applications in developing agents
that control enzymatic browning or pigmentation.[11]

» Scaffold for Complex Molecules: The compound's functional groups allow for its
incorporation into larger, more complex molecules with potential anticancer and other
biological activities.[12] For instance, the related compound methyl 4-cyano-2-
methylbenzoate is widely used in the synthesis of pharmaceuticals and agrochemicals,
including anti-inflammatory drugs.[13]

Detailed Experimental Protocol: Synthesis via
Dehydration of Amide

This protocol provides a representative method for synthesizing a cyanobenzoic acid from its
corresponding amide, a fundamental transformation in organic chemistry.

Objective: To synthesize 4-Cyano-2-methylbenzoic acid from 4-Carbamoyl-2-methylbenzoic
acid.

Causality and Trustworthiness: This protocol is designed as a self-validating system. The
choice of thionyl chloride as a dehydrating agent is based on its efficacy in converting amides
to nitriles under relatively mild conditions; the byproduct (SOz) and excess reagent are volatile,
simplifying workup.[14] The reaction is monitored by TLC to ensure completion, and the final
product's identity and purity are confirmed through physical and spectroscopic analysis.

Materials and Reagents:

e 4-Carbamoyl-2-methylbenzoic acid
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Thionyl chloride (SOCI2)[14]
Toluene (anhydrous)

Deionized water (ice-cold)

Ethyl acetate

Brine (saturated NaCl solution)
Anhydrous sodium sulfate (Na2S0a)
Silica gel for TLC

Procedure:

e Reaction Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir
bar and a reflux condenser, suspend 4-Carbamoyl-2-methylbenzoic acid (1.0 eq) in
anhydrous toluene (20 mL).

o Scientist's Note: Anhydrous conditions are critical to prevent the hydrolysis of thionyl
chloride and ensure the dehydration reaction proceeds efficiently.

Addition of Reagent: Slowly add thionyl chloride (2.0 eq) to the suspension at room
temperature with vigorous stirring. The addition is exothermic and may cause the release of
HCI gas, so it must be performed in a fume hood.

o Scientist's Note: A molar excess of thionyl chloride ensures the complete conversion of the
amide.

Reaction: Heat the reaction mixture to 60-80°C and maintain for 2-4 hours.[14]

o Scientist's Note: The elevated temperature provides the necessary activation energy for
the dehydration reaction. Progress should be monitored by TLC (e.g., using a 1:1 mixture
of hexane and ethyl acetate as the eluent) by observing the disappearance of the starting
material spot.
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o Workup: After the reaction is complete, allow the mixture to cool to room temperature.
Carefully and slowly pour the reaction mixture into a beaker containing ice-cold water (100
mL) to quench the excess thionyl chloride.

o Scientist's Note: This step hydrolyzes unreacted thionyl chloride into SOz and HCI. The
use of ice-cold water helps to control the exothermicity of the quench.

o Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl
acetate (3 x 50 mL). Combine the organic layers.

e Washing: Wash the combined organic layers with brine (50 mL), then dry over anhydrous
sodium sulfate.

« Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure to
yield the crude product. The crude solid can be further purified by recrystallization from a
suitable solvent system (e.g., ethanol/water) to afford pure 4-Cyano-2-methylbenzoic acid.

o Characterization: Confirm the identity and purity of the final product using *H NMR, 13C NMR,
IR spectroscopy, and mass spectrometry.

Conclusion

4-Cyano-2-methylbenzoic acid is a valuable and versatile chemical intermediate with
significant applications in research and development, particularly within the pharmaceutical
industry. Its distinct structural features provide a robust platform for the synthesis of novel
compounds. A thorough understanding of its physicochemical properties, synthetic routes, and
handling requirements, as detailed in this guide, is essential for its effective and safe utilization
in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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